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Compound of Interest

Compound Name:
Ethyl 2-(2,4-difluorophenyl)-2,2-

difluoroacetate

Cat. No.: B578631 Get Quote

Technical Guide: Properties of Ethyl
Difluoroacetate Derivatives
Disclaimer: Information regarding the specific physical properties and detailed experimental

protocols for Ethyl 2-(2,4-difluorophenyl)-2,2-difluoroacetate is not readily available in

publicly accessible resources. To fulfill the structural and content requirements of this technical

guide, the following information is provided for the closely related and well-documented

compound, Ethyl difluoroacetate. This information is intended to serve as a representative

example for researchers and scientists in the field of drug development and chemical research.

Physical and Chemical Properties of Ethyl
Difluoroacetate
Ethyl difluoroacetate is a versatile chemical reagent, primarily utilized in organic synthesis for

the introduction of difluoromethyl groups into molecules, a critical step in the development of

many pharmaceuticals and agrochemicals.

Physical Appearance
Ethyl difluoroacetate is a clear, colorless to light brown liquid. It is noted for having a fruity odor.
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The key physical and chemical properties of Ethyl difluoroacetate are summarized in the table

below for easy reference and comparison.

Property Value

Molecular Formula C4H6F2O2

Molecular Weight 124.09 g/mol

CAS Number 454-31-9

Purity ≥ 97%

Boiling Point 99.2 °C (lit.)

Density 1.18 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.347 (lit.)

Storage Temperature Room temperature

Experimental Protocols: Synthesis of Ethyl
Difluoroacetate
The following section details a representative experimental protocol for the synthesis of Ethyl

difluoroacetate. This procedure is intended for use by trained professionals in a controlled

laboratory setting.

Materials and Equipment
N,N-dimethyl acetamide (DMAc)

Ethanol

Difluoroacetic acid fluoride

Reaction flask

Distillation column (e.g., packed with Dixon packing)
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Heating and stirring apparatus

Vacuum source

Standard laboratory glassware and safety equipment

Synthesis Procedure
Reaction Setup: In a suitable reaction flask, combine 55 g (1.2 mol) of ethanol and 208 g

(2.4 mol) of N,N-dimethyl acetamide (DMAc).

Addition of Reagent: To this mixture, add 129 g (1.25 mol) of difluoroacetic acid fluoride. The

reaction should be conducted under an inert atmosphere and may require cooling.

Reaction Conditions: Allow the reaction to proceed for 4 hours.

Workup and Purification: The resulting crude mixture is then purified by distillation under

reduced pressure (9.0 kPa).

Product Isolation: The fraction collected at a column top temperature of 41.0°C is the purified

Ethyl difluoroacetate. This process typically yields a product with a purity of approximately

98.8%.

Workflow Visualization
The following diagram illustrates the key steps in a typical synthesis and purification workflow

for Ethyl difluoroacetate.
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Reaction Stage

Purification Stage

Combine Ethanol and DMAc

Add Difluoroacetic Acid Fluoride

React for 4 hours

Reduced Pressure Distillation

Transfer Crude Product

Collect Product Fraction at 41.0°C

Purified Ethyl Difluoroacetate

Yields
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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